Cas no 94781-88-1 (6-Bromo-1-oxo-1lambda~5~-pyridine-2-carboxylic acid)

• Product Name: 6-Bromo-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
• CAS No: 94781-88-1
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• CID: 2818357
• PubChem ID: 14010647
• Update Time: 2025-04-21

6-Bromo-1-oxo-1lambda~5~-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-oxidopyridin-1-ium-2-carboxylic acid
• 2-bromopyridine-6-carboxylic acid 1-oxide
• SCHEMBL24375295
• DTXSID90554289
• 2-Pyridinecarboxylic acid, 6-bromo-, 1-oxide
• 6-Bromo-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
• 94781-88-1
• DTXCID70505072

• Inchi： InChI=1S/C6H4BrNO3/c7-5-3-1-2-4(6(9)10)8(5)11/h1-3H,(H,9,10)
• InChI Key： ZXBIBRPCYDINDH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 216.93746Da
• Monoisotopic Mass: 216.93746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 1.3